Cas no 1024793-19-8 (N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline)

• Product Name: N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline
• CAS No: 1024793-19-8
• MF: C₁₈H₁₉FN₂O₄S
• MW: 378.417866945267
• MDL: MFCD00245285
• CID: 5166228
• Update Time: 2026-03-04

N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline

• MDL： MFCD00245285
• Inchi： 1S/C18H19FN2O4S/c1-18(2,3)13-4-10-16(11-5-13)26(24,25)17(21(22)23)12-20-15-8-6-14(19)7-9-15/h4-12,20H,1-3H3/b17-12-
• InChI Key： IEJNMPBMGGXTRC-ATVHPVEESA-N
• SMILES： N(/C=C(\S(C1=CC=C(C(C)(C)C)C=C1)(=O)=O)/[N+]([O-])=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline

N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline: A Comprehensive Overview

CAS No. 1024793-19-8 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, formally known as N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline, is a complex molecule with a unique structural framework that makes it a promising candidate for various biological and chemical applications.

The molecular structure of this compound features a combination of aromatic and heterocyclic rings, which are interconnected through functional groups such as sulfonyl and nitro groups. These functional groups contribute to the compound's reactivity and potential biological activity. The presence of a fluoro substituent further enhances its chemical properties, making it an attractive molecule for further study and development.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline molecule has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Its unique structural features suggest that it may interact with multiple biological targets, making it a versatile tool for drug discovery.

One of the most intriguing aspects of this compound is its ability to modulate enzyme activity and signal transduction pathways. Research has shown that the sulfonyl and nitro groups can interact with specific amino acid residues in proteins, leading to changes in their conformation and function. This interaction can either activate or inhibit enzymatic activity, depending on the specific target protein. Such properties make this compound a valuable asset in the development of targeted therapies.

Furthermore, the fluoro substituent in the molecule plays a crucial role in its pharmacological activity. Fluorine atoms are known to enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets. These properties have made fluorinated compounds increasingly popular in drug development over the past few decades. The incorporation of a fluoro group in N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline not only enhances its chemical stability but also improves its biological efficacy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired molecular structure. These techniques allow for the efficient construction of complex organic molecules while minimizing unwanted side reactions.

Recent studies have also explored the potential applications of this compound in materials science and nanotechnology. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Additionally, its ability to form stable complexes with metal ions suggests that it could be used as a ligand in coordination chemistry.

The pharmacological profile of N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline has been thoroughly investigated in preclinical studies. These studies have demonstrated its potential as an anti-inflammatory agent, an antioxidant, and a neuroprotective compound. The compound's ability to inhibit pro-inflammatory cytokines and oxidative stress markers has made it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease.

In addition to its therapeutic applications, this compound has also shown promise in agricultural science. Its interaction with plant enzymes suggests that it could be used as a growth regulator or a pest repellent. Further research is needed to fully understand its effects on plant physiology and to develop practical applications in agriculture.

The future of research on this compound lies in its potential to be developed into novel therapeutics with improved efficacy and reduced side effects. By leveraging cutting-edge computational methods such as molecular modeling and virtual screening, researchers can identify new derivatives with enhanced pharmacological properties. These efforts are likely to lead to the discovery of new drugs that target previously unexplored pathways.

In conclusion, N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-4-fluoroaniline (CAS No. 1024793-19-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agriculture. Its unique structural features and biological activities make it an attractive molecule for further study and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.